Cas no 917561-74-1 (4-Methyl-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol)

• Product Name: 4-Methyl-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• CAS No: 917561-74-1
• MF: C₁₃H₁₆N₄O₂S₂
• MW: 324.421739578247
• CID: 3078103
• PubChem ID: 18523945
• Update Time: 2025-04-21

4-Methyl-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-[4-(pyrrolidine-1-sulfonyl)-phenyl]-4H-[1,2,4]triazole-3-thiol
• 4-Methyl-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000665546
• 917561-74-1

• MDL： MFCD08898597
• Inchi： 1S/C13H16N4O2S2/c1-16-12(14-15-13(16)20)10-4-6-11(7-5-10)21(18,19)17-8-2-3-9-17/h4-7H,2-3,8-9H2,1H3,(H,15,20)
• InChI Key： NNJJTTKODMTSKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(N2C)=S)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 324.07146811Da
• Monoisotopic Mass: 324.07146811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų